2-(Triethylgermyl)but-1-en-1-one

• CAS No.: 62299-59-6
• Molecular Formula: C10H20GeO
• Molecular Weight: 228.89 g/mol
• InChI: InChI=1S/C10H20GeO/c1-5-10(9-12)11(6-2,7-3)8-4/h5-8H2,1-4H3
• InChI Key: RGIRJUNUIULKNX-UHFFFAOYSA-N
• Canonical SMILES: CCC(=C=O)[Ge](CC)(CC)CC

Description

2-(Triethylgermyl)but-1-en-1-one is an organogermanium compound characterized by the presence of a germanium atom bonded to a butenone structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Triethylgermyl)but-1-en-1-one typically involves the reaction of triethylgermanium chloride with butenone under specific conditions. One common method involves the use of a base, such as potassium tert-butoxide, to facilitate the reaction. The reaction is carried out in an anhydrous solvent, such as tetrahydrofuran, under an inert atmosphere to prevent moisture from interfering with the reaction .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as distillation and chromatography are employed to obtain the desired compound in high purity .

Chemical Reactions Analysis

Types of Reactions

2-(Triethylgermyl)but-1-en-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form germanium-containing oxides.

Reduction: Reduction reactions can convert the compound into different germanium-containing species.

Substitution: The germanium atom can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like halogens and organolithium compounds are employed for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield germanium dioxide, while reduction can produce triethylgermanium hydride .

Scientific Research Applications

2-(Triethylgermyl)but-1-en-1-one has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of other organogermanium compounds.

Biology: The compound’s potential biological activity is being explored for applications in medicinal chemistry.

Medicine: Research is ongoing to investigate its potential as a therapeutic agent.

Industry: It is used in the development of advanced materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of 2-(Triethylgermyl)but-1-en-1-one involves its interaction with specific molecular targets. The germanium atom can form bonds with various substrates, facilitating chemical transformations. The pathways involved include the formation of intermediate complexes and the subsequent release of products through bond cleavage and formation .

Comparison with Similar Compounds

Similar Compounds

2-(Triethylsilyl)but-1-en-1-one: Similar in structure but contains silicon instead of germanium.

2-(Triethylstannyl)but-1-en-1-one: Contains tin instead of germanium.

2-(Triethylplumbyl)but-1-en-1-one: Contains lead instead of germanium

Uniqueness

2-(Triethylgermyl)but-1-en-1-one is unique due to the presence of the germanium atom, which imparts distinct chemical properties compared to its silicon, tin, and lead analogs.